Cas no 22616-35-9 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxobutyl)-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxobutyl)-2-phenyl-
• CAS No: 22616-35-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1410737
• PubChem ID: 608599
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxobutyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-oxobutyl)-2-phenyl-
• 4-butanoyl-5-methyl-2-phenyl-4H-pyrazol-3-one
• DTXSID70345995
• 4-Butyryl-3-methyl-1-phenyl-2-pyrazolin-5-one
• SCHEMBL6666119
• DGINUZKPVPBSRB-UHFFFAOYSA-N
• 2-Pyrazolin-5-one, 4-butyryl-3-methyl-1-phenyl-
• 4-Butyryl-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• 22616-35-9
• 4-Butyryl-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one #

• Inchi： 1S/C14H16N2O2/c1-3-7-12(17)13-10(2)15-16(14(13)18)11-8-5-4-6-9-11/h4-6,8-9,13H,3,7H2,1-2H3
• InChI Key： DGINUZKPVPBSRB-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1C(N(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74